2-[2-(1H-imidazol-1-yl)ethyl]-2,3-dihydro-1H-isoindole-1,3-dione

• CAS RN: 72459-53-1
• Molecular Formula: C13H11N3O2
• Molecular Weight: 241.2

Description

2-[2-(1H-imidazol-1-yl)ethyl]-2,3-dihydro-1H-isoindole-1,3-dione, also known as 2-Imidazole-ethyl-isoindoline-1,3-dione (IEID), is a novel synthetic compound with many potential applications in scientific research. IEID is a member of the isoindoline family, which is a group of heterocyclic compounds that have an aromatic ring and a nitrogen-containing ring. IEID has been studied for its potential applications in the fields of medicinal chemistry, organic synthesis, and biochemistry.

Mechanism of Action

The mechanism of action of IEID is not yet fully understood. However, it is believed that IEID binds to certain proteins and enzymes, which then modulate their activity. For example, IEID has been shown to bind to the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory mediators. By binding to COX-2, IEID may be able to inhibit the production of inflammatory mediators, which could potentially be beneficial in the treatment of inflammation-related diseases.
Biochemical and Physiological Effects
The biochemical and physiological effects of IEID are not yet fully understood. However, it is believed that IEID may bind to certain proteins and enzymes, which then modulate their activity. For example, IEID has been shown to bind to the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory mediators. By binding to COX-2, IEID may be able to inhibit the production of inflammatory mediators, which could potentially be beneficial in the treatment of inflammation-related diseases. Additionally, IEID has been shown to bind to other proteins, such as the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. By binding to acetylcholinesterase, IEID may be able to inhibit the breakdown of acetylcholine, which could potentially be beneficial in the treatment of neurological disorders.

Advantages and Limitations for Lab Experiments

The use of IEID in laboratory experiments has several advantages. First, IEID is a relatively simple compound to synthesize, and can be synthesized using a variety of methods. Second, IEID is relatively stable, and can be stored for long periods of time without significant degradation. Finally, IEID is relatively non-toxic, and can be handled safely in the laboratory.
However, there are several limitations to the use of IEID in laboratory experiments. First, IEID is relatively expensive, and may not be cost-effective for some laboratory experiments. Second, IEID is relatively unstable in the presence of light and oxygen, and must be stored carefully to avoid degradation. Finally, IEID has not been extensively studied, and its potential applications in the laboratory are still being explored.

Future Directions

The potential applications of IEID in scientific research are still being explored. Some potential future directions for research include:
1. Investigating the potential of IEID as a therapeutic agent for the treatment of inflammation-related and neurological disorders.
2. Exploring the ability of IEID to modulate the activity of other proteins and enzymes.
3. Studying the effects of IEID on the structure and function of proteins and enzymes.
4. Investigating the potential of IEID as a building block for the synthesis of other compounds.
5. Examining the potential of IEID to act as a catalyst in organic synthesis.
6. Exploring the potential of IEID as an antimicrobial agent.
7. Investigating the potential of IEID as an inhibitor of enzymes involved in the metabolism of drugs.
8. Examining the potential of IEID to act as an antioxidant.
9. Investigating the potential of IEID to act as a fluorescent probe for the detection of proteins and enzymes.
10. Examining the potential of IEID to act as a chelating agent.

Synthesis Methods

IEID can be synthesized using a variety of methods. The most common method for synthesizing IEID involves the reaction of 2-ethoxy-1H-imidazole and ethyl isoindoline-1,3-dione in a solvent such as methanol. This reaction yields a mixture of products, which can be purified by column chromatography. Other methods for synthesizing IEID include the reaction of 2-ethoxy-1H-imidazole and ethyl isoindoline-1,3-dione in the presence of a base such as potassium carbonate, or the reaction of 2-ethoxy-1H-imidazole and ethyl isoindoline-1,3-dione in the presence of a catalyst such as palladium chloride.

Scientific Research Applications

IEID has been studied for its potential applications in the fields of medicinal chemistry, organic synthesis, and biochemistry. In medicinal chemistry, IEID has been studied for its potential as an antimicrobial agent. In organic synthesis, IEID has been studied for its potential as a building block for the synthesis of other compounds. In biochemistry, IEID has been studied for its potential to modulate the activity of enzymes and other proteins.